4-Chloro-2-ethylpyridine

• IUPAC Name: 4-chloro-2-ethylpyridine
• InChI: InChI=1S/C7H8ClN/c1-2-7-5-6(8)3-4-9-7/h3-5H,2H2,1H3
• InChI Key: OUGWLZBVFAGJBC-UHFFFAOYSA-N
• Canonical SMILES: CCC1=NC=CC(=C1)Cl
• Molecular Formula: C7H8ClN
• DSSTOX Substance ID: DTXSID90190242
• Molecular Weight: 141.60 g/mol
• CAS RN: 3678-65-7

Description

4-Chloro-2-ethylpyridine is a chemical compound that is extensively used in scientific research. It is a colorless liquid that is soluble in water and is primarily used as a building block in the synthesis of various organic compounds. The compound has gained significant attention in recent years due to its potential applications in the fields of pharmaceuticals, agrochemicals, and materials science.

Scientific Research Applications

• Coordination Compounds Synthesis : 4-Chloro-2-ethylpyridine is used in synthesizing coordination compounds with metals. For instance, the creation of chromium(III) and molybdenum(III) coordination compounds employs 4-ethylpyridine derivatives (Modec, Brenčnič, & Giester, 2000).

• Polyelectrolytes Research : Studies involving polyelectrolytes use derivatives of 4-ethylpyridine, such as in the investigation of poly-4-vinylpyridonium chloride and poly-4-vinyl-N-n-butylpyridonium bromide (Fuoss & Strauss, 1948).

• Magnetic Studies in Coordination Polymers : 4-Chloro-2-ethylpyridine is key in creating compounds like Co(II) thiocyanato coordination polymer, which show slow magnetic relaxations and metamagnetic transition, relevant in magnetic studies (Wöhlert et al., 2013).

• Vibrational Spectroscopy : The compound is used in vibrational spectroscopy studies, such as the Urey-Bradley force field analysis of 4-ethylpyridine, providing insights into molecular vibrations and structures (Topacli & Bayari, 1999).

• Corrosion Inhibitors Study : Research on corrosion inhibitors utilizes 4-ethylpyridine derivatives for studying adsorption behaviors on steel surfaces, contributing to material science and engineering (Annand, Hurd, & Hackerman, 1965).

• Metal Complexing in Polymers : 4-Chloro-2-ethylpyridine derivatives are integral in synthesizing metal complexing segments in polymers, useful in creating metallo-supramolecular polymers with potential applications in various fields (Schubert & Eschbaumer, 2001).

• Crystal Structure Analysis : The compound is employed in crystallography for understanding molecular structures, as seen in the study of complexes with 2,6-dichloro-4-nitrophenol (Majerz & Sawka-Dobrowolska, 1996).

Future Directions

: CAS Common Chemistry : Separation of 4-Chloro-2-ethylpyridine on Newcrom R1 HPLC column : 4-Chloro-2-ethylpyridine | SIELC Technologies

Synthesis routes and methods

Procedure details

To a stirred solution of diisopropylamine (0.86 ml, 6.1 mmol) in THF (15 ml) at −20° C. was added dropwise a solution of n-butyllithium in hexanes (1.2M, 5.07 ml, 6.1 mmol). The reaction mixture was stirred at −20° C. for 20 minutes and was then cooled to −70° C. A solution of 2-methyl-4-chloropyridine (0.74 g, 5.8 mmol) in THF (10 ml) was added dropwise over 20 minutes and the reaction mixture was stirred for 1 hour at −70° C. Methyl iodide (0.38 ml, 6.1 mmol) was then added dropwise and the reaction was allowed to warm to room temperature with stirring. The solvent was evaporated at reduced pressure and the resulting residue purified by FCC. 1H NMR indicated a ˜2.2:1 mixture of 2-ethyl and 2-(1-methylethyl) compounds. Re-purification by silica FCC [pentane/ether eluting with gradient 9:1 to 1:1] gave the title compound (209 mg, 24%) as colourless oil.